Endothelin Receptor

  • Cyclo(D-trp-D-asp-pro-D-val-leu)
    • CAS RN:
    • 136553-81-6
    • Molecular Formula:
    • C31H42N6O7
    • Molecular Weight:
    • 610.7 g/mol
    Description
    BQ123 is a elective ETA endothelin receptor antagonist (Ki values are 1.4 and 1500 nM at ETA and ETB receptors respectively). BQ123 potentiates acetaminophen induced hypothermia and reduces infarction following ...
  • Ambrisentan
    • CAS RN:
    • 177036-94-1
    • Molecular Formula:
    • C22H22N2O4
    • Molecular Weight:
    • 378.4 g/mol
    Description
    Ambrisentan is an orally bioavailable, selective antagonist of the endothelin type-A (ETA) receptor that may be used for the treatment of pulmonary arterial hypertension (PAH). Upon administration, ambrisentan t...